Cas no 1079351-20-4 (2-Chloro-4-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Chloro-4-(trifluoromethoxy)benzaldehyde
• CAS No: 1079351-20-4
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• MDL: MFCD18393768
• CID: 1089956
• Update Time: 2025-06-24

2-Chloro-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethoxy)benzaldehyde
• 2-Chloro-4-trifluoromethoxy-benzaldehyde
• AK141877
• 2-chloro-4-trifluoromethoxybenzaldehyde
• FCH1371037
• AX8282009
• ST24040319

• MDL： MFCD18393768
• Inchi： 1S/C8H4ClF3O2/c9-7-3-6(14-8(10,11)12)2-1-5(7)4-13/h1-4H
• InChI Key： SKDQZVYCAZFRQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 26.3

2-Chloro-4-(trifluoromethoxy)benzaldehyde Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Chloro-4-(trifluoromethoxy)benzaldehyde

2-Chloro-4-(trifluoromethoxy)benzaldehyde: A Comprehensive Overview of CAS No. 1079351-20-4

2-Chloro-4-(trifluoromethoxy)benzaldehyde (CAS No. 1079351-20-4) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a chloro substituent and a trifluoromethoxy group on a benzene ring, along with an aldehyde functional group, which collectively confer its distinctive chemical properties and reactivity.

The molecular formula of 2-Chloro-4-(trifluoromethoxy)benzaldehyde is C₉H₅ClF₃O₂, and its molecular weight is approximately 231.58 g/mol. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, making this compound highly reactive in various synthetic transformations. The aldehyde group, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives.

In recent years, 2-Chloro-4-(trifluoromethoxy)benzaldehyde has gained considerable attention in the field of medicinal chemistry due to its potential as a building block for the development of novel therapeutic agents. The trifluoromethoxy moiety is known to enhance the lipophilicity and metabolic stability of drug molecules, which are crucial properties for improving their pharmacokinetic profiles. Additionally, the chloro substituent can influence the binding affinity and selectivity of the resulting compounds towards specific biological targets.

A notable application of 2-Chloro-4-(trifluoromethoxy)benzaldehyde is in the synthesis of inhibitors for various enzymes and receptors. For instance, researchers have utilized this compound as a key intermediate in the development of inhibitors for kinases, which are important targets in cancer therapy. The ability to fine-tune the electronic properties and steric hindrance through the chloro and trifluoromethoxy groups allows for the design of highly potent and selective inhibitors.

Beyond its role in drug discovery, 2-Chloro-4-(trifluoromethoxy)benzaldehyde has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials with tailored optical and electronic characteristics. For example, it has been used in the preparation of organic semiconductors and luminescent materials, which have potential applications in optoelectronics and display technologies.

The synthesis of 2-Chloro-4-(trifluoromethoxy)benzaldehyde typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by oxidation to introduce the aldehyde group. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies, reducing the overall cost and environmental impact of production.

In terms of safety and handling, it is important to note that while 2-Chloro-4-(trifluoromethoxy)benzaldehyde is not classified as a hazardous substance under current regulations, it should still be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be controlled to prevent degradation or unwanted reactions.

To summarize, 2-Chloro-4-(trifluoromethoxy)benzaldehyde (CAS No. 1079351-20-4) is a valuable compound with a wide range of applications in both chemical synthesis and pharmaceutical research. Its unique combination of functional groups makes it an excellent building block for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.